2-(3,5-Difluoro-pyridin-2-yl)-malonic acid diethyl ester

• CAS RN: 896107-33-8
• Molecular Formula: C12H13F2NO4
• Molecular Weight: 273.23 g/mol
• IUPAC Name: diethyl 2-(3,5-difluoropyridin-2-yl)propanedioate
• InChI: InChI=1S/C12H13F2NO4/c1-3-18-11(16)9(12(17)19-4-2)10-8(14)5-7(13)6-15-10/h5-6,9H,3-4H2,1-2H3
• InChI Key: RHJHXQJBPCEKKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=C(C=C(C=N1)F)F)C(=O)OCC

Description

2-(3,5-Difluoro-pyridin-2-yl)-malonic acid diethyl ester is a useful research compound. Its molecular formula is C12H13F2NO4 and its molecular weight is 273.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2,3,5-trifluoro-pyridine (2 g, 15.02 mmol) in dimethyl sulfoxide (20 mL) was added diethyl malonate (4.60 g, 28.72 mmol). Then cesium carbonate (9.35 g, 28.72 mmol) was added and the reaction mixture was heated to 110° C. for 16 hours. The reaction mixture was cooled to room temperature and diluted with ethyl acetate (100 mL). The organic layer was washed with water (2×25 mL), brine (25 mL), dried over sodium sulphate and evaporated in vacuo to afford the title compound as oil in 85% yield, 3.5 g.